![molecular formula C9H12N2OS2 B8803204 2-(ethylthio)-7,8-dihydro-3H-thiopyrano[3,2-d]pyrimidin-4(6H)-one](/img/structure/B8803204.png)
2-(ethylthio)-7,8-dihydro-3H-thiopyrano[3,2-d]pyrimidin-4(6H)-one
Cat. No. B8803204
M. Wt: 228.3 g/mol
InChI Key: IKZZIXLWWGDBDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242993B2
Procedure details
To a suspension of 2-(ethylthio)-7,8-dihydro-3H-thiopyrano[3,2-d]pyrimidin-4(6H)-one (4.5 g, 19.7 mmol) in water (20 mL) was added 3.0 mL of conc. HCl and 6.0 mL of AcOH. The mixture was heated to reflux and stirred overnight. The reaction was cooled and the solid that formed was collected by filtration, washed with water and methanol, evaporated and dried to obtain 7,8-dihydro-1H-thiopyrano[3,2-d]pyrimidine-2,4(3H,6H)-dione as a white solid (2.6 g, 72%). Without further purification, the crude product was used directly in the next step.
Quantity
4.5 g
Type
reactant
Reaction Step One
Yield
72%
Identifiers
|
REACTION_CXSMILES
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C(S[C:4]1[NH:5][C:6](=[O:14])[C:7]2[S:13][CH2:12][CH2:11][CH2:10][C:8]=2[N:9]=1)C.Cl.CC(O)=[O:18]>O>[NH:9]1[C:8]2[CH2:10][CH2:11][CH2:12][S:13][C:7]=2[C:6](=[O:14])[NH:5][C:4]1=[O:18]
|
Inputs
Step One
|
Name
|
|
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Quantity
|
4.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)SC=1NC(C2=C(N1)CCCS2)=O
|
|
Name
|
|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
stirred overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The mixture was heated
|
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
to reflux
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The reaction was cooled
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solid that formed
|
FILTRATION
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Type
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FILTRATION
|
|
Details
|
was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water and methanol
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1C(NC(C2=C1CCCS2)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.6 g | |
| YIELD: PERCENTYIELD | 72% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
